Cas no 5948-09-4 (5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)
5948-09-4 structure
Product Name:5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:5948-09-4
MF:C14H10ClN3S
MW:287.767300128937
CID:1614999
PubChem ID:692215
Update Time:2025-04-21
5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4H-1,2,4-triazole-3-thiol, 5-(3-chlorophenyl)-4-phenyl-
- 93717-11-4
- EN300-110559
- CB12541
- DTXSID70974880
- MFCD00298368
- BIM-0009794.P001
- JS-132C
- 5-(3-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
- CHEMBL1652194
- CCG-25894
- STK755997
- 5948-09-4
- 3-(3-chlorophenyl)-4-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
- 3-(3-chlorophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
- SR-01000516445-1
- MS-11444
- 5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE
- SCHEMBL1104410
- CBMicro_009713
- 5-(3-chlorophenyl)-4-phenyl-1,2,4-triazole-3-thiol
- SMSF0010470
- AKOS000268537
- ALBB-027895
- CS-0222158
- SR-01000516445
-
- Inchi: 1S/C14H10ClN3S/c15-11-6-4-5-10(9-11)13-16-17-14(19)18(13)12-7-2-1-3-8-12/h1-9H,(H,17,19)
- InChI Key: XEEMRZODAMAXOV-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=NNC(N1C1C=CC=CC=1)=S
Computed Properties
- Exact Mass: 287.0286
- Monoisotopic Mass: 287.028396
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.7
- XLogP3: 3.8
Experimental Properties
- Density: 1.36
- Boiling Point: 401.9°C at 760 mmHg
- Flash Point: 196.9°C
- Refractive Index: 1.699
- PSA: 27.63
5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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